molecular formula C9H16N4 B1585970 1-(2-Imidazol-1-yl-ethyl)-piperazine CAS No. 381721-55-7

1-(2-Imidazol-1-yl-ethyl)-piperazine

Cat. No.: B1585970
CAS No.: 381721-55-7
M. Wt: 180.25 g/mol
InChI Key: WTDMCLGFEXQYOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Imidazol-1-yl-ethyl)-piperazine is a useful research compound. Its molecular formula is C9H16N4 and its molecular weight is 180.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

A study by Rajkumar et al. (2014) explored the synthesis and spectral characterization of novel 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives. They found that these compounds exhibited significant antibacterial and antifungal activities, making them potential candidates for antimicrobial applications (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Antidiabetic Properties

Le Bihan et al. (1999) identified piperazine derivatives as new antidiabetic compounds. Their study on 1-benzyl-4-alkyl-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazines showed promising antidiabetic effects in a rat model of type II diabetes, mediated by increased insulin secretion (Le Bihan et al., 1999).

Antimycobacterial Activity

Lv et al. (2017) reported the design and synthesis of novel imidazo [1,2-a]pyridine-3-carboxamides bearing the N-[2-(piperazin-1-yl)ethyl] moiety. These compounds showed considerable activity against drug-sensitive/resistant MTB strains, suggesting their potential in antimycobacterial therapy (Lv et al., 2017).

Anticancer Properties

Al-Soud et al. (2021) synthesized new 4-nitroimidazole derivatives with piperazine moieties, which exhibited significant antiproliferative effects against various human cancer cell lines. This highlights the potential application of these derivatives in cancer therapy (Al-Soud et al., 2021).

Anti-inflammatory Activity

Ahmed et al. (2017) synthesized compounds with a piperazine-1-yl structure and evaluated their anti-inflammatory activity. They found that some compounds showed significant in vitro and in vivo anti-inflammatory effects, suggesting their potential use in anti-inflammatory treatments (Ahmed, Molvi, & Khan, 2017).

Antimalarial Agents

Nagle et al. (2012) focused on the optimization of imidazolopiperazines as antimalarial agents. Their study resulted in compounds with improved potency and metabolic stability, demonstrating potential in malaria treatment (Nagle et al., 2012).

Properties

IUPAC Name

1-(2-imidazol-1-ylethyl)piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16N4/c1-4-12(5-2-10-1)7-8-13-6-3-11-9-13/h3,6,9-10H,1-2,4-5,7-8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WTDMCLGFEXQYOU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)CCN2C=CN=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00374753
Record name 1-(2-Imidazol-1-yl-ethyl)-piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00374753
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

381721-55-7
Record name 1-(2-Imidazol-1-yl-ethyl)-piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00374753
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 381721-55-7
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(2-Imidazol-1-yl-ethyl)-piperazine
Reactant of Route 2
Reactant of Route 2
1-(2-Imidazol-1-yl-ethyl)-piperazine
Reactant of Route 3
Reactant of Route 3
1-(2-Imidazol-1-yl-ethyl)-piperazine
Reactant of Route 4
Reactant of Route 4
1-(2-Imidazol-1-yl-ethyl)-piperazine
Reactant of Route 5
Reactant of Route 5
1-(2-Imidazol-1-yl-ethyl)-piperazine
Reactant of Route 6
Reactant of Route 6
1-(2-Imidazol-1-yl-ethyl)-piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.